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Compound of Interest

Compound Name: Mycorradicin

Cat. No.: B1237083

For researchers, scientists, and drug development professionals, the proper management of
laboratory chemicals is paramount for safety and regulatory compliance. This document
provides a comprehensive guide to the handling and disposal of mycorradicin, a key
apocarotenoid involved in arbuscular mycorrhizal symbiosis. While a specific Safety Data
Sheet (SDS) for pure mycorradicin is not readily available in public databases, this guide
synthesizes current knowledge of its biochemical context and general principles of chemical
waste management to ensure safe laboratory practices.

Chemical and Physical Properties

Mycorradicin is a C14 apocarotenoid, a product of carotenoid cleavage, which contributes to
the yellow pigmentation observed in plant roots colonized by arbuscular mycorrhizal (AM) fungi.
[1][2] Limited quantitative data on the physicochemical properties of isolated mycorradicin is
available. The following table summarizes known information regarding related products
containing mycorrhizal fungi, which may offer some context for handling.
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Property Information (from related products)

Products containing mycorrhizal fungi are

described as brown liquids or off-white to grey

Appearance D .
powders.[3][4] Mycorradicin itself is a yellow
pigment.[1][2]

Mycorrhizal product formulations are noted to be

Solubility soluble in water.[3] The solubility of pure
mycorradicin is not specified.

pH A related product has a pH of 3.8-4.0.[3]

N ) A related liquid product has a boiling point of

Boiling Point
100°C.[3]

N Products containing mycorrhizal fungi are

Flammability
generally non-flammable.[3][5]

Stability Stable under normal laboratory temperatures.[4]

Health and Safety Hazards

Specific toxicological data for mycorradicin is not available. However, based on general
laboratory safety principles and data from related compounds and mixtures, the following
precautions should be taken:

o Skin and Eye Contact: May cause mild skin and eye irritation.[3][5]

 Ingestion: While acute toxicity is not known, ingestion of large amounts may cause
gastrointestinal irritation.[3][5]

 Inhalation: Inhalation of dust from powdered forms of related products may cause respiratory
irritation.[6][7]

Personal Protective Equipment (PPE): To mitigate risks, the following PPE should be worn
when handling mycorradicin or materials contaminated with it:

o Gloves: Chemical-resistant gloves, such as nitrile, are recommended.[3]
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o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[31[5]
e Lab Coat: A standard laboratory coat should be worn.

» Respiratory Protection: If there is a risk of generating aerosols or dust, a suitable respirator
should be used.[7]

Proper Disposal Procedures

As there are no specific disposal guidelines for mycorradicin, a conservative approach based
on standard procedures for chemical waste disposal is required. All mycorradicin waste,
including pure compounds, solutions, and contaminated materials, should be treated as
hazardous chemical waste.

Step-by-Step Disposal Protocol:
¢ Segregation and Collection:

o Collect all mycorradicin waste in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include "Hazardous Waste," the chemical name "Mycorradicin,” and any
known hazard information.

o Do not mix mycorradicin waste with other chemical waste streams unless compatibility is
confirmed.

o Contaminated Materials:

o Any materials that have come into contact with mycorradicin, such as pipette tips, gloves,
bench paper, and glassware, must be disposed of as hazardous waste.

o Contaminated glassware should be decontaminated if possible or disposed of in a
designated container for broken glass waste.

» Deactivation (if feasible):
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o Chemical deactivation should only be performed by trained personnel in a controlled
environment, such as a fume hood. Given the lack of specific data for mycorradicin, a
general approach for organic compounds could be considered, but is not recommended
without further research.

» Final Disposal:

o All mycorradicin waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8]

o Follow all local, state, and federal regulations for hazardous waste disposal.[6][7]

Mycorradicin Biosynthesis Pathway

Mycorradicin is synthesized in plant roots during symbiosis with AM fungi. The biosynthesis of
mycorradicin and related C13 cyclohexenone derivatives originates from a C40 carotenoid
precursor through the methylerythritol phosphate (MEP) pathway.[2]

Click to download full resolution via product page
Caption: Biosynthetic pathway of mycorradicin from the MEP pathway.

Experimental Workflow for Mycorradicin Analysis

The extraction and analysis of apocarotenoids like mycorradicin from root material is a
common procedure in studying AM symbiosis.
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Harvest Mycorrhizal
Root Material

Lyophilize Root Material

l

Weigh 50 mg of
Lyophilized Material

l

Add Internal Standard
(e.g., 50 ul Ribitol)

l

Extract with 400 pl
of 80% Methanol

l

Sonicate for 2 min
at Room Temperature

l

Centrifuge at 13,000 g
for 5 min

l

Collect Supernatant
(Contains Mycorradicin)

Analyze by HPLC or
other Chromatographic Methods

Click to download full resolution via product page

Caption: Workflow for the extraction of mycorradicin from root samples.[9]
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By adhering to these guidelines, laboratory professionals can handle and dispose of
mycorradicin and related materials in a manner that ensures safety and environmental
responsibility. Always consult your institution's EHS department for specific guidance and to
ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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